Cas no 1249221-89-3 (1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl)-
• CAS No: 1249221-89-3
• MF: C₁₀H₆F₂N₂O₂
• MW: 224.163649082184
• CID: 5948566
• PubChem ID: 61075763
• Update Time: 2025-06-11

1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl)-
• EN300-1145752
• CS-0290832
• 1249221-89-3
• 1-(2,3-Difluorophenyl)-1h-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H6F2N2O2/c11-6-2-1-3-8(9(6)12)14-5-4-7(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： RMWFQOHWDBOIDX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2F)C=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 224.03973376g/mol
• Monoisotopic Mass: 224.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 386.1±37.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl)-

1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) (CAS No. 1249221-89-3): A Comprehensive Overview

1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) (CAS No. 1249221-89-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl).

Chemical Properties

1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) is a heterocyclic compound with a molecular formula of C₉H₆F₂N₂O₂. The presence of the pyrazole ring and the difluorophenyl substituent imparts distinct chemical properties to this molecule. The pyrazole ring is known for its high stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The difluorophenyl group, on the other hand, introduces electron-withdrawing effects that can influence the compound's reactivity and biological activity.

Synthesis Methods

The synthesis of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) has been extensively studied in the literature. One common approach involves the reaction of 2,3-difluorobenzaldehyde with hydrazine to form the corresponding hydrazone intermediate. This intermediate is then cyclized using an appropriate carboxylation reagent to yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as microwave-assisted reactions and catalytic systems that reduce waste and improve yield.

Biological Activities

1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) has been investigated for its potential therapeutic applications in various diseases. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. The anti-inflammatory activity is attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) has demonstrated potent antioxidant effects by scavenging free radicals and reducing oxidative stress.

In the field of oncology, 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) has shown promise as an anticancer agent. Research indicates that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, its ability to inhibit angiogenesis makes it a potential candidate for combination therapy with other anticancer drugs.

Clinical Trials and Applications

The promising preclinical results of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) have led to its evaluation in several clinical trials. Early-phase trials have focused on assessing its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary data suggest that it is well-tolerated and effective in reducing pain and inflammation.

In cancer research, phase I clinical trials are underway to evaluate the safety and pharmacokinetics of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl). These trials aim to determine the optimal dosing regimen and identify any potential side effects. Early results are encouraging and suggest that this compound may have a favorable safety profile.

Future Directions

The future of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) looks promising as researchers continue to explore its therapeutic potential. Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and developing novel delivery systems to enhance its bioavailability and efficacy.

In addition to its applications in inflammation and cancer therapy, there is growing interest in investigating the role of 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) in other disease areas such as neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 1-(2,3-difluorophenyl) (CAS No. 1249221-89-3) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure makes it a valuable candidate for further research and development in various therapeutic areas. As more clinical data become available, it is likely that this compound will play an increasingly important role in modern medicine.